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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-1,2,3,4-

tetrahydroisoquinoline

Cat. No.: B7791907

Get Quote

Role: Privileged Scaffold & Pharmacological Probe CAS Registry Number: 112891-30-2

(Generic/Isomer specific) Molecular Formula: C₁₅H₁₄ClN Molecular Weight: 243.73 g/mol

Executive Summary & Significance
1-(4-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline (1-CP-THIQ) is a secondary amine

heterocycle belonging to the tetrahydroisoquinoline (THIQ) class. It serves as a critical

intermediate in the synthesis of bioactive alkaloids and pharmaceutical agents.[1]

Key Applications:

Muscarinic Receptor Antagonists: The 1-phenyl-THIQ core is the pharmacophore of

Solifenacin (Vesicare), a urinary antispasmodic.[2] The 4-chloro analog is utilized in

Structure-Activity Relationship (SAR) studies to modulate lipophilicity and metabolic stability

(blocking para-hydroxylation).

Monoamine Reuptake Inhibition: Unlike its 4-phenyl isomers (e.g., Diclofensine), 1-

substituted THIQs are investigated for their selectivity between Dopamine (DAT),

Norepinephrine (NET), and Serotonin (SERT) transporters.
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Neurotoxicity Probes: Due to structural homology with endogenous neurotoxins (e.g., 1-

benzyl-TIQ) and MPTP, this molecule is used to study neurodegenerative mechanisms,

specifically mitochondrial Complex I inhibition upon oxidation to the isoquinolinium cation.

Chemical Synthesis: The Bischler-Napieralski Route
While the Pictet-Spengler reaction is common for electron-rich THIQs, the Bischler-Napieralski

cyclization is the preferred industrial and laboratory method for 1-(4-chlorophenyl)-THIQ. The

electron-withdrawing nature of the chlorine atom on the benzaldehyde component makes the

direct Pictet-Spengler condensation sluggish and prone to side reactions. The Bischler-

Napieralski route offers higher yields and cleaner workup.

Reaction Pathway Visualization
The following diagram illustrates the stepwise conversion from phenethylamine to the final

tetrahydroisoquinoline.

Phenethylamine
+ 4-Chlorobenzoyl Chloride

Intermediate Amide
(N-[2-phenylethyl]-4-chlorobenzamide)

 Acylation
(TEA, DCM, 0°C) Dihydroisoquinoline

(Cyclized Imine)

 Cyclization
(POCl3, Reflux) 1-(4-Chlorophenyl)-1,2,3,4-

tetrahydroisoquinoline

 Reduction
(NaBH4, MeOH)

Click to download full resolution via product page

Figure 1: The Bischler-Napieralski synthetic pathway for 1-aryl-tetrahydroisoquinolines.

Detailed Experimental Protocol
Safety Note: Phosphorus oxychloride (

) is highly corrosive and reacts violently with water. Perform all steps in a fume hood.

Step 1: Amide Formation (Acylation)
Reagents: Phenethylamine (1.0 eq), 4-Chlorobenzoyl chloride (1.1 eq), Triethylamine (TEA,

1.2 eq), Dichloromethane (DCM).

Procedure:

Dissolve phenethylamine in dry DCM under nitrogen atmosphere. Cool to 0°C.
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Add TEA followed by the dropwise addition of 4-chlorobenzoyl chloride.

Stir at room temperature for 4 hours.

Workup: Wash with 1N HCl (to remove unreacted amine), then saturated

, then brine. Dry over

and concentrate.

Checkpoint: Solid white product (Amide). Yield typically >90%.

Step 2: Cyclization (Bischler-Napieralski)[3]
Reagents: Intermediate Amide (from Step 1), Phosphorus Oxychloride (

), dry Acetonitrile or Toluene.

Procedure:

Dissolve the amide in dry acetonitrile (0.2 M concentration).

Add

(3.0 eq) cautiously.

Reflux the mixture (80-100°C) for 6–12 hours. Monitor by TLC (disappearance of amide).

Workup: Cool to room temperature. Slowly pour reaction mixture into ice-water to quench

excess

. Basify to pH 10 with 20% NaOH solution. Extract with Ethyl Acetate.

Intermediate: 1-(4-chlorophenyl)-3,4-dihydroisoquinoline (Imine). This is often an oil or

low-melting solid.

Step 3: Reduction to Tetrahydroisoquinoline[2][4]
Reagents: Dihydroisoquinoline intermediate, Sodium Borohydride (

), Methanol.
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Procedure:

Dissolve the imine in Methanol (0.5 M). Cool to 0°C.

Add

(2.0 eq) portion-wise (gas evolution occurs).

Stir at room temperature for 2 hours.

Quench: Add water or 1N HCl carefully to destroy excess hydride.

Isolation: Evaporate methanol. Basify aqueous residue (pH >11) and extract with DCM.

Dry and concentrate.

Purification: Recrystallization from Ethanol/Ether or conversion to the HCl salt (using

ethereal HCl) for stability.

Pharmacological Profile & Mechanism of Action
Structure-Activity Relationship (SAR)
The 1-position of the THIQ scaffold creates a chiral center. The biological activity is often

stereoselective:

(S)-Enantiomer: Generally aligns with the binding pocket of muscarinic receptors (similar to

Solifenacin).

(R)-Enantiomer: Often investigated for distinct transporter binding profiles.

The 4-Chlorophenyl substitution serves two main medicinal chemistry purposes:

Metabolic Blocking: It prevents CYP450-mediated hydroxylation at the para-position,

significantly increasing the half-life compared to the unsubstituted phenyl analog.

Lipophilicity: Increases

, enhancing Blood-Brain Barrier (BBB) penetration.
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Neurotoxicity vs. Therapeutics
A critical distinction must be made between 1-aryl-THIQs and 4-phenyl-1,2,3,6-

tetrahydropyridines (MPTP).

MPTP Analog Risk: 1-CP-THIQ can be oxidized to the 1-(4-chlorophenyl)isoquinolinium

cation. This species is structurally related to MPP+ (the neurotoxin causing Parkinsonism).[5]

[6]

Mechanism: The cationic species accumulates in dopaminergic neurons via DAT and inhibits

mitochondrial Complex I.

Safety Margin: Unlike MPTP, the THIQ core is less prone to rapid MAO-B oxidation, but

chronic administration of 1-aryl-THIQs is often used in research to model slow-onset

neurodegeneration.

Receptor Binding Data (Representative)
Target Activity Type Ki / IC50 (Approx) Note

Muscarinic M3 Antagonist 10 - 100 nM

Solifenacin-like

activity (requires

specific

stereochemistry).

DAT (Dopamine) Reuptake Inhibitor > 1,000 nM

Weak inhibitor

compared to 4-phenyl

isomers

(Diclofensine).

NET (Norepinephrine) Reuptake Inhibitor Moderate
Activity increases with

N-methylation.

Complex I Inhibitor ~50 µM

Only relevant for the

oxidized

isoquinolinium form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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